Cas no 647845-26-9 (Azuleno[2,1-b]thiophene, 9-bromo-)

• Product Name: Azuleno[2,1-b]thiophene, 9-bromo-
• CAS No: 647845-26-9
• MF: C₁₂H₇BrS
• MW: 263.152981042862
• CID: 416644
• PubChem ID: 12080350
• Update Time: 2025-04-19

Azuleno[2,1-b]thiophene, 9-bromo- Chemical and Physical Properties

Names and Identifiers

• Azuleno[2,1-b]thiophene, 9-bromo-
• 9-bromoazuleno[2,1-b]thiophene
• DTXSID00477213
• 647845-26-9

• Inchi： 1S/C12H7BrS/c13-11-9-5-3-1-2-4-8(9)10-6-7-14-12(10)11/h1-7H
• InChI Key： LWXRYBAJPCEADA-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=CS2)C2=CC=CC=CC2=1

Computed Properties

• Exact Mass: 261.94521
• Monoisotopic Mass: 261.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0